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Compound of Interest

Compound Name: [(Trifluoromethyl)thio]acetic acid

Cat. No.: B1352778

For Researchers, Scientists, and Drug Development Professionals

The introduction of the trifluoromethylthio (SCF3) group into organic molecules is a pivotal
strategy in modern medicinal and agricultural chemistry. This functional group significantly
enhances the lipophilicity, metabolic stability, and membrane permeability of bioactive
compounds. This document provides detailed application notes and experimental protocols for
the use of key electrophilic trifluoromethylthiolating reagents, facilitating their application in
research and drug development.

N-(Trifluoromethylthio)saccharin

N-(Trifluoromethylthio)saccharin is a highly reactive, bench-stable, and crystalline solid that
serves as an efficient electrophilic reagent for introducing the SCF3 moiety into a diverse range
of organic molecules under mild conditions.[1] It offers a significant advantage over earlier
methods that often required harsh reaction conditions or the use of toxic and difficult-to-handle
reagents.[1]

Synthesis of N-(Trifluoromethylthio)saccharin

N-(Trifluoromethylthio)saccharin can be synthesized from readily available and inexpensive
saccharin.[1][2] The process involves the chlorination of saccharin followed by a reaction with a
trifluoromethylthiolating source.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1352778#electrophilic-
trifluoromethylthiolating-reagents-for-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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